- Three-Component Reaction for the Synthesis of Highly Functionalized Propargyl Ethers, Chemistry - A European Journal, 2020, 26(45), 10199-10204
Cas no 2459944-28-4 (Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate)
![Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate structure](https://ossimg.kuujia.com/scimg/2460000/2459944-28-4x500.png)
2459944-28-4 structure
Product Name:Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate
CAS No:2459944-28-4
MF:C17H32O3Si
MW:312.519686698914
CID:5616137
Update Time:2024-02-02
Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate
-
- Inchi： 1S/C17H32O3Si/c1-9-19-16(17(18)20-10-2)11-12-21(13(3)4,14(5)6)15(7)8/h13-16H,9-10H2,1-8H3
- InChI Key： LIYSRDSFDVBHLN-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C(OCC)C#C[Si](C(C)C)(C(C)C)C(C)C
Experimental Properties
- Density: 0.920±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 351.0±27.0 °C(Predicted)
Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate Production Method
Production Method 1
Reaction Conditions
1.1R:H2N(CH2)3NH2, R:BuLi, S:Me(CH2)4Me, 15 min, rt; rt → 0°C
1.2S:THF, 0°C; 30 min, 0°C; 18 h, rt
1.3R:I2, S:THF, 0°C; 30 min, 0°C; 4 h, rt
1.4R:NH4Cl, S:H2O
2.1R:O2, C:CoCl2, S:AcOH, 12 h, rt, 1 atm
2.26 h, rt
3.1R:Me3SiSO3CF3, S:CH2Cl2, rt; 1 h, rt
3.26 h, rt
3.3R:NaHCO3, S:H2O
4.1C:64443-05-6, S:CH2Cl2, S:CD2Cl2, 1 h, rt; 1 h, rt
1.2S:THF, 0°C; 30 min, 0°C; 18 h, rt
1.3R:I2, S:THF, 0°C; 30 min, 0°C; 4 h, rt
1.4R:NH4Cl, S:H2O
2.1R:O2, C:CoCl2, S:AcOH, 12 h, rt, 1 atm
2.26 h, rt
3.1R:Me3SiSO3CF3, S:CH2Cl2, rt; 1 h, rt
3.26 h, rt
3.3R:NaHCO3, S:H2O
4.1C:64443-05-6, S:CH2Cl2, S:CD2Cl2, 1 h, rt; 1 h, rt
Reference
Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate Raw materials
Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate Preparation Products
Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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